2,4-Dinitrobenzenebutyric acid
Description
2,4-Dinitrobenzenebutyric acid is a useful research compound. Its molecular formula is C10H10N2O6 and its molecular weight is 254.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Protein Reactivity in Connective Tissues and Epithelial Structures
2,4-Dinitrofluorobenzene has been utilized to study the reactivity of proteins in connective tissues and epithelial structures. This compound helps in identifying specific reactive groups of proteins, aiding in understanding the organization and modification of proteins in these tissues (Zerlotti & Engel, 1962).
2. Colorimetric Determination in Aminoglycoside Antibiotics
In pharmaceutical research, 2,4-Dinitrofluorobenzene has been used for the colorimetric determination of aminoglycoside antibiotics. This application is vital for content uniformity assessments in pharmaceutical dosage forms (Ryan, 1984).
3. Amino Acids Assay in Serum
The reaction of 1-fluoro-2,4 dinitrobenzene with amino acids has been explored as an assay procedure for determining serum amino acids. This method highlights the application of 2,4-Dinitrofluorobenzene in clinical chemistry for biochemical analysis (Rapp, 1963).
4. Electrochemical Oxidation in Aqueous Solutions
2,4-Dinitrophenol, a derivative of 2,4-Dinitrobenzene, has been studied in the context of electrochemical oxidation. This research is significant for understanding the oxidative degradation processes of certain chemicals in environmental science (Quiroz et al., 2014).
5. Evolution of Bacterial Degradation Pathways
The study of bacterial pathways for degrading 2,4-Dinitrotoluene and nitrobenzene provides insights into how bacteria evolve to assimilate new carbon sources, a vital aspect of environmental biotechnology (Johnson & Spain, 2003).
6. Synthesis of Secondary Amines and Diamines
2,4-Dinitrobenzenesulfonamides, related to 2,4-Dinitrobenzene, have been used in the preparation of a variety of secondary amines and diamines, indicating their role in organic synthesis and chemical engineering (Fukuyama et al., 1997).
7. Role in Peptide Mapping by High-Performance Liquid Chromatography
The 2,4-dinitrophenyl group is used in peptide mapping, a technique important in the study of proteins and their structures in biochemistry (Jackson & Young, 1987).
Properties
IUPAC Name |
4-(2,4-dinitrophenyl)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O6/c13-10(14)3-1-2-7-4-5-8(11(15)16)6-9(7)12(17)18/h4-6H,1-3H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWEYUZMSQYUAIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])CCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70200131 |
Source
|
| Record name | 2,4-Dinitrobenzenebutyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70200131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
52120-49-7 |
Source
|
| Record name | 2,4-Dinitrobenzenebutanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52120-49-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Dinitrobenzenebutyric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052120497 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dinitrobenzenebutyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70200131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-dinitrobenzenebutyric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.413 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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